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Compound of Interest

Compound Name: Phenoro

CAS No.: 54650-04-3

Cat. No.: B1239817

Get Quote

Our comprehensive search for "Phenoro" as a tool for genetic engineering did not yield any

results for a technology or product under this name within the scientific literature or commercial

biotechnology landscape. It is possible that "Phenoro" may be a novel, yet-to-be-published

technology, a highly specialized in-house tool not widely reported, or potentially a

misunderstanding of an existing term.

The field of genetic engineering is characterized by a rapidly evolving lexicon, with new

techniques and brand names emerging frequently. Given the absence of information on

"Phenoro," we are unable to provide specific application notes and protocols as requested.

However, to fulfill the core of your request for detailed, structured information on a powerful and

widely used genetic engineering tool, we have compiled the following application notes and

protocols for the CRISPR-Cas9 system. This technology has revolutionized the field with its

precision, efficiency, and versatility, and it aligns with the depth of technical detail you sought.

CRISPR-Cas9 System: Application Notes and
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Introduction
The Clustered Regularly Interspaced Short Palindromic Repeats (CRISPR) and CRISPR-

associated protein 9 (Cas9) system is a revolutionary gene-editing tool derived from a bacterial

adaptive immune system.[1][2] It enables precise, targeted modification of DNA sequences in a

wide variety of organisms and cell types. The system's core components are the Cas9

nuclease, which acts as a pair of "molecular scissors" to cut DNA, and a guide RNA (gRNA)

that directs the Cas9 to a specific genomic locus.[1][2] This technology has broad applications

in basic research, drug discovery, and the development of novel therapeutics.[2][3]

Mechanism of Action
The CRISPR-Cas9 gene editing process involves two key molecules:

Cas9 Nuclease: An enzyme that creates a double-strand break (DSB) in the DNA.

Single Guide RNA (sgRNA): A short RNA molecule designed to be complementary to the

target DNA sequence.

The sgRNA forms a complex with the Cas9 protein and guides it to the target DNA sequence.

Upon binding, Cas9 induces a DSB. The cell's natural DNA repair mechanisms then mend this

break, which can be harnessed to achieve the desired genetic modification.

There are two primary DNA repair pathways involved:

Non-Homologous End Joining (NHEJ): This is the more common repair mechanism. It is an

error-prone process that often results in small insertions or deletions (indels) at the cut site.

These indels can disrupt the reading frame of a gene, leading to a functional gene knockout.

Homology-Directed Repair (HDR): In the presence of a DNA template with sequences

homologous to the regions flanking the DSB, the cell can use this template to precisely

repair the break. This pathway can be exploited to introduce specific nucleotide changes or

to insert new genetic material.

Applications in Research and Drug Development
The versatility of the CRISPR-Cas9 system has led to its widespread adoption in various

research and development applications:
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Gene Knockout: Creating loss-of-function mutations to study gene function.

Gene Knock-in: Inserting specific DNA sequences, such as reporter genes or therapeutic

transgenes.

Transcriptional Regulation: Using a catalytically inactive Cas9 (dCas9) fused to

transcriptional activators or repressors to control gene expression without altering the DNA

sequence.

Genome-wide Screening: Utilizing libraries of sgRNAs to systematically knock out or activate

genes to identify those involved in specific biological processes or disease pathways.

Disease Modeling: Introducing disease-causing mutations in cell lines or animal models to

study disease mechanisms and test potential therapies.

Therapeutic Development: Developing gene therapies to correct genetic mutations

responsible for inherited diseases.

Quantitative Data on CRISPR-Cas9 Performance
The efficiency and specificity of CRISPR-Cas9 editing can vary depending on the experimental

setup, including the cell type, delivery method, and sgRNA design. The following table

summarizes typical performance metrics.
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Parameter Typical Range
Factors Influencing
Performance

On-Target Editing Efficiency

(Indel Formation)
20% - 80%

sgRNA design, Cas9 variant,

delivery method, cell type

Homology-Directed Repair

(HDR) Efficiency
1% - 20%

Cell cycle stage, length of

homology arms, presence of

HDR-enhancing agents

Off-Target Mutations Highly variable

sgRNA sequence, Cas9

concentration, duration of

Cas9 expression

Specificity (On-target / Off-

target Ratio)
>100

High-fidelity Cas9 variants,

optimized sgRNA design

Experimental Protocols
Protocol 1: Gene Knockout in Mammalian Cells using CRISPR-
Cas9
Objective: To generate a functional gene knockout of a target gene in a mammalian cell line.

Materials:

Mammalian cell line of interest

Culture medium and supplements

Plasmid encoding SpCas9 and the sgRNA targeting the gene of interest

Lipofection-based transfection reagent

Phosphate-Buffered Saline (PBS)

DNA extraction kit

PCR primers flanking the target site
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Sanger sequencing reagents

Mismatch cleavage detection assay kit (e.g., T7 Endonuclease I assay)

Procedure:

sgRNA Design and Cloning:

Design two to three sgRNAs targeting an early exon of the gene of interest using a web-

based design tool.

Synthesize and clone the sgRNA sequences into a vector co-expressing SpCas9.

Verify the plasmid sequence by Sanger sequencing.

Transfection of Mammalian Cells:

Plate the cells in a 24-well plate to be 70-90% confluent on the day of transfection.

For each well, dilute the CRISPR-Cas9 plasmid and the transfection reagent in serum-free

medium according to the manufacturer's instructions.

Incubate the mixture for 15-20 minutes at room temperature to allow for complex

formation.

Add the transfection complex dropwise to the cells.

Incubate the cells for 48-72 hours.

Genomic DNA Extraction and PCR:

Harvest the cells and extract genomic DNA using a commercial kit.

Amplify the target genomic region by PCR using primers flanking the sgRNA target site.

Assessment of Editing Efficiency:

Perform a mismatch cleavage assay (e.g., T7E1 assay) on the PCR product to estimate

the percentage of indel formation.
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Alternatively, perform Sanger sequencing of the PCR product and analyze the resulting

chromatograms for evidence of mixed sequences, indicative of indels. For clonal

populations, individual clones can be sequenced.

Isolation of Knockout Clones (Optional):

Transfect cells and perform single-cell sorting into 96-well plates.

Expand the single-cell clones.

Screen individual clones for the desired knockout by PCR and Sanger sequencing.

Confirm the absence of the target protein by Western blot or other functional assays.

Protocol 2: Homology-Directed Repair (HDR) for Gene Tagging
Objective: To insert a fluorescent tag (e.g., GFP) at the C-terminus of a target protein.

Materials:

Same as Protocol 1, with the addition of:

A donor plasmid containing the GFP sequence flanked by homology arms (typically 500-800

bp) corresponding to the sequences upstream and downstream of the Cas9 cut site.

Procedure:

sgRNA and Donor Plasmid Design:

Design an sgRNA that targets the 3' end of the coding sequence of the gene of interest,

immediately before the stop codon.

Construct a donor plasmid containing the GFP coding sequence (without a stop codon)

flanked by left and right homology arms. The homology arms should be identical to the

genomic sequences flanking the intended insertion site.

Co-transfection:
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Co-transfect the mammalian cells with the CRISPR-Cas9 plasmid and the donor plasmid

using a lipofection-based reagent. The ratio of donor to CRISPR plasmid may need to be

optimized (e.g., 3:1).

Analysis of Integration:

After 48-72 hours, harvest a portion of the cells to assess integration efficiency by PCR

using one primer specific to the inserted tag and another primer in the genomic region

outside the homology arm.

The remaining cells can be analyzed for GFP expression by fluorescence microscopy or

flow cytometry.

Isolation of Tagged Clones:

Perform single-cell sorting of GFP-positive cells into 96-well plates.

Expand the clones and verify the correct integration of the tag by PCR and Sanger

sequencing.

Confirm the expression of the fusion protein by Western blot using an antibody against the

target protein or the tag.

Signaling Pathways and Workflows
CRISPR-Cas9 Gene Editing Workflow
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Caption: A generalized workflow for CRISPR-Cas9 gene editing experiments.
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Caption: The choice between NHEJ and HDR repair pathways after a DSB.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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